1-(6-((3-fluorophenyl)thio)pyridazin-3-yl)-N-(4-methoxybenzyl)piperidine-4-carboxamide
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Description
1-(6-((3-fluorophenyl)thio)pyridazin-3-yl)-N-(4-methoxybenzyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H25FN4O2S and its molecular weight is 452.55. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
GyrB ATPase Inhibition and Anti-Tuberculosis Activity : A compound similar to the specified molecule, ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, has shown promising results in inhibiting the Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, suggesting potential application in anti-tuberculosis treatments (Jeankumar et al., 2013).
Synthesis of Antimicrobial Compounds : Research on derivatives with structural similarity, involving fluoroquinolone-based 4-thiazolidinones, has led to the synthesis of compounds with notable antifungal and antibacterial activities (Patel & Patel, 2010).
Anticancer Applications
Anti-Lung Cancer Potential : Novel fluoro substituted benzo[b]pyran compounds have been synthesized and tested against human cancer cell lines, including lung cancer, showing significant anticancer activity at low concentrations (Hammam et al., 2005).
Cytotoxic Activity : Synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been screened for their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential use in cancer treatment (Hassan et al., 2014).
Neurotransmission Studies
- Serotonergic Neurotransmission Study : Compounds such as [(18)F]p-MPPF, structurally related to the specified molecule, have been used in positron emission tomography (PET) studies to understand serotonergic neurotransmission (Plenevaux et al., 2000).
Analgesic and Antiparkinsonian Activities
- Analgesic and Antiparkinsonian Properties : Research has shown that thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives synthesized from similar structures exhibit significant analgesic and antiparkinsonian activities, comparable to standard drugs like Valdecoxib and Benzatropine (Amr et al., 2009).
properties
IUPAC Name |
1-[6-(3-fluorophenyl)sulfanylpyridazin-3-yl]-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25FN4O2S/c1-31-20-7-5-17(6-8-20)16-26-24(30)18-11-13-29(14-12-18)22-9-10-23(28-27-22)32-21-4-2-3-19(25)15-21/h2-10,15,18H,11-14,16H2,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZBWMMVEJBRFSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C3=NN=C(C=C3)SC4=CC=CC(=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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